Cas no 766479-86-1 ((2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol)

• Product Name: (2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol
• CAS No: 766479-86-1
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 5971721
• PubChem ID: 57152316
• Update Time: 2025-06-08

(2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol
• SCHEMBL7302118
• 766479-86-1
• EN300-1849757

• Inchi： 1S/C10H14FNO2/c11-8-2-1-3-10(6-8)14-5-4-9(12)7-13/h1-3,6,9,13H,4-5,7,12H2/t9-/m0/s1
• InChI Key： QLYDBVUSZFTUNP-VIFPVBQESA-N
• SMILES： FC1=CC=CC(=C1)OCC[C@@H](CO)N

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on (2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol

Introduction to (2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol (CAS No. 766479-86-1)

(2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol (CAS No. 766479-86-1) is a chiral compound with significant potential in the pharmaceutical and chemical industries. This compound, also known as S-fluoroephedrine, has garnered considerable attention due to its unique chemical structure and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Properties

(2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol is a chiral molecule with the molecular formula C₁₀H₁₃FO₂N. It has a molecular weight of approximately 198.21 g/mol. The compound features a fluorinated phenoxy group and an amino group, which contribute to its unique chemical and biological properties. The presence of the fluorine atom in the phenoxy group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

The chiral center at the 2-position of the butan-1-ol moiety imparts enantiomeric specificity to the compound. The (S)-enantiomer is particularly important due to its distinct biological activities compared to the (R)-enantiomer. This enantiomeric purity is crucial for optimizing the therapeutic efficacy and minimizing potential side effects in pharmaceutical applications.

Synthesis Methods

The synthesis of (2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol has been a subject of extensive research due to its importance in pharmaceutical chemistry. Several synthetic routes have been developed to produce this compound with high enantiomeric purity. One common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries.

A notable method involves the use of a chiral auxiliary, such as (S)-proline, to control the stereochemistry during the formation of the chiral center. This method typically involves the condensation of 3-fluorophenol with an appropriate aldehyde or ketone in the presence of (S)-proline, followed by reduction and deprotection steps to yield the desired product with high enantiomeric excess (ee).

Another approach utilizes asymmetric hydrogenation reactions over chiral catalysts, such as ruthenium or iridium complexes, to introduce chirality at the 2-position of the butan-1-ol moiety. These methods have shown high efficiency and yield, making them suitable for large-scale production in industrial settings.

Biological Activities

(2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol has demonstrated a range of biological activities that make it a promising candidate for various therapeutic applications. One of its key properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Studies have shown that this compound can act as a selective serotonin reuptake inhibitor (SSRI), which has potential applications in treating mood disorders such as depression and anxiety.

In addition to its SSRI activity, (2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol has been investigated for its analgesic properties. Preclinical studies have demonstrated that it can effectively reduce pain responses in animal models, suggesting its potential as a novel analgesic agent. The mechanism of action is thought to involve modulation of nociceptive pathways in the CNS.

The compound has also shown promise in neurodegenerative diseases such as Alzheimer's disease (AD). Research indicates that it can improve cognitive function and reduce neuroinflammation in AD models, potentially through its ability to modulate neurotransmitter systems and reduce oxidative stress.

Recent Research Advancements

The field of research on (2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol is rapidly evolving, with new findings continuously expanding our understanding of its properties and potential applications. Recent studies have focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects.

A study published in the Journal of Medicinal Chemistry explored prodrug strategies to improve the oral bioavailability of (2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol. The researchers developed a series of prodrugs by esterifying the hydroxyl group and found that these prodrugs exhibited significantly improved pharmacokinetic profiles compared to the parent compound.

In another study, researchers investigated the combination therapy potential of (2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol with other drugs for treating depression. The results showed that co-administration with selective serotonin reuptake inhibitors (SSRIs) or monoamine oxidase inhibitors (MAOIs) could enhance therapeutic efficacy while reducing side effects associated with monotherapy.

Conclusion

(2S)-2-amino-4-(3-fluorophenoxy)butan-1-ol (CAS No. 766479-86-1) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for various therapeutic applications, including mood disorders, pain management, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.